molecular formula C6H9ClO3 B3190961 Propanoic acid, 3-chloro-2-methyl-3-oxo-, ethyl ester CAS No. 50496-34-9

Propanoic acid, 3-chloro-2-methyl-3-oxo-, ethyl ester

Cat. No.: B3190961
CAS No.: 50496-34-9
M. Wt: 164.59 g/mol
InChI Key: ZOEBOKASEORHKI-UHFFFAOYSA-N
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Description

Propanoic acid, 3-chloro-2-methyl-3-oxo-, ethyl ester is a useful research compound. Its molecular formula is C6H9ClO3 and its molecular weight is 164.59 g/mol. The purity is usually 95%.
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Properties

CAS No.

50496-34-9

Molecular Formula

C6H9ClO3

Molecular Weight

164.59 g/mol

IUPAC Name

ethyl 3-chloro-2-methyl-3-oxopropanoate

InChI

InChI=1S/C6H9ClO3/c1-3-10-6(9)4(2)5(7)8/h4H,3H2,1-2H3

InChI Key

ZOEBOKASEORHKI-UHFFFAOYSA-N

SMILES

CCOC(=O)C(C)C(=O)Cl

Canonical SMILES

CCOC(=O)C(C)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, a solution of KOtBu (11.5 g) in THF (203 mL) was cooled to 0° C., and thereto were added dropwise ethyl chloroacetate (12.5 g) and ethyl formate (7.60 g) in THF (40 mL). After the addition, the mixture was stirred at 0° C. for 3 hours, and further stirred at room temperature for 16 hours. Water and a 6N aqueous hydrochloric acid solution were added to the mixture, and the mixture was extracted with Et2O, and dried over MgSO4. The solvent was evaporated under reduced pressure to give ethyl 2-chloroformyl-propionate. Under nitrogen atmosphere, to a solution of ethyl 2-chloroformylpropionate in acetone (250 mL) was added thioacetamide (7.74 g), and the mixture was stirred at 56° C. for 6 hours, and stirred at room temperature for 16 hours. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column (hexane/ethyl acetate=12.5/1→10/1) to give ethyl 2-methyl-1,3-thiazole-5-carboxylate (5.74 g, 32%).
Name
Quantity
11.5 g
Type
reactant
Reaction Step One
Name
Quantity
203 mL
Type
solvent
Reaction Step One
Quantity
12.5 g
Type
reactant
Reaction Step Two
Quantity
7.6 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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